Cas no 1208076-62-3 (4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide)

• Product Name: 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide
• CAS No: 1208076-62-3
• MF: C₁₂H₁₀BrFN₂O₂S
• MW: 345.187404155731
• MDL: MFCD12922549
• CID: 4577536
• Update Time: 2025-06-11

4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(2-bromo-5-fluorophenyl)benzenesulfonamide
• 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide

• MDL： MFCD12922549
• Inchi： 1S/C12H10BrFN2O2S/c13-11-6-1-8(14)7-12(11)16-19(17,18)10-4-2-9(15)3-5-10/h1-7,16H,15H2
• InChI Key： GHEJRDPFXDOBHB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(F)=CC=C2Br)(=O)=O)=CC=C(N)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide

Comprehensive Overview of 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide (CAS No. 1208076-62-3)

4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide (CAS No. 1208076-62-3) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure combining a sulfonamide group, an amino group, and halogen-substituted aromatic rings, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in targeted therapies and biochemical assays, aligning with the growing demand for precision medicine and small-molecule inhibitors.

The compound's CAS No. 1208076-62-3 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Its structural features, including the 2-bromo-5-fluorophenyl moiety, contribute to its reactivity and binding affinity, which are essential for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they offer scaffolds for high-throughput screening and virtual ligand modeling.

In the context of green chemistry, 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide is also evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic synthesis and solvent-free reactions are being applied to optimize its production, addressing the pharmaceutical industry's push toward sustainable manufacturing. Questions like "How can sulfonamide derivatives reduce side effects in therapeutics?" or "What are the latest advances in halogenated drug intermediates?" reflect common user queries tied to this compound.

From a commercial perspective, the demand for custom synthesis and high-purity intermediates like CAS No. 1208076-62-3 is rising, driven by the expansion of contract research organizations (CROs) and generic drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 4-Amino-N-(2-bromo-5-fluorophenyl)benzene sulfonamide represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug discovery, materials science, and sustainable chemistry positions it as a compound of enduring scientific and commercial value.